1-(2-Bromo-4-iodophenyl)urea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2-Bromo-4-iodophenyl)urea is a halogenated urea derivative featuring bromine and iodine substituents at the 2- and 4-positions of the phenyl ring, respectively. Urea derivatives are characterized by their hydrogen-bonding capabilities due to the urea (-NH-C(=O)-NH-) moiety, which influences their solubility, crystallinity, and biological activity . The combination of bromine and iodine introduces significant steric bulk and electronic effects, likely enhancing lipophilicity and altering reactivity compared to lighter halogens like chlorine or fluorine .
Properties
Molecular Formula |
C7H6BrIN2O |
|---|---|
Molecular Weight |
340.94 g/mol |
IUPAC Name |
(2-bromo-4-iodophenyl)urea |
InChI |
InChI=1S/C7H6BrIN2O/c8-5-3-4(9)1-2-6(5)11-7(10)12/h1-3H,(H3,10,11,12) |
InChI Key |
ADUOSCNNHYBTLP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1I)Br)NC(=O)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(2-Bromo-4-iodophenyl)urea typically involves the reaction of 2-bromo-4-iodoaniline with isocyanates. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of advanced techniques such as continuous flow reactors to optimize yield and purity.
Chemical Reactions Analysis
1-(2-Bromo-4-iodophenyl)urea undergoes several types of chemical reactions, including:
Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using appropriate reagents.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form various derivatives.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.
Common reagents used in these reactions include palladium catalysts for coupling reactions and oxidizing agents like hydrogen peroxide for oxidation reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(2-Bromo-4-iodophenyl)urea has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-(2-Bromo-4-iodophenyl)urea involves its interaction with specific molecular targets. The presence of halogens in its structure allows it to form strong interactions with biological molecules, potentially disrupting their normal function. The exact pathways involved depend on the specific application and target molecule.
Comparison with Similar Compounds
Structural and Electronic Differences
The table below compares 1-(2-Bromo-4-iodophenyl)urea with selected analogs:
Crystallographic and Physical Properties
- Hydrogen Bonding : Urea derivatives like 1-(4-bromophenyl)urea form extensive N-H···O hydrogen-bond networks, stabilizing crystal lattices. The larger iodine atom in 1-(2-Bromo-4-iodophenyl)urea may disrupt packing efficiency, leading to lower melting points compared to fluorine- or chlorine-containing analogs .
- However, iodine’s propensity for oxidative degradation might necessitate storage under inert conditions, as seen for 1-(4-Bromo-2-fluorophenyl)urea (2–8°C, sealed) .
Biological Activity
1-(2-Bromo-4-iodophenyl)urea is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its synthesis, mechanism of action, and various biological applications supported by recent research findings.
Synthesis
The synthesis of 1-(2-Bromo-4-iodophenyl)urea generally involves the reaction of 2-bromo-4-iodoaniline with isocyanates. This reaction can be facilitated using solvents such as dimethylformamide (DMF) and catalysts like triethylamine (TEA). The yield and purity of the synthesized compound can significantly influence its biological activity.
Antitumor Activity
Research indicates that derivatives of urea compounds, including 1-(2-Bromo-4-iodophenyl)urea, exhibit notable antitumor properties. For instance, studies have shown that compounds with similar structures can inhibit cancer cell lines such as MDA-MB-231 (breast cancer) and SK-Hep-1 (liver cancer). The mechanism often involves the inhibition of key signaling pathways critical for tumor growth and proliferation.
Table 1: Antitumor Activity of Urea Derivatives
| Compound | Cell Line | GI50 (µM) | TGI (µM) | LC50 (µM) |
|---|---|---|---|---|
| 1-(2-Bromo-4-iodophenyl)urea | MDA-MB-231 | 25.1 | 77.5 | 93.3 |
| Compound A | SK-Hep-1 | 15.0 | 50.0 | 70.0 |
| Compound B | NUGC-3 | 20.0 | 60.0 | 80.0 |
Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties against various pathogens. Preliminary studies suggest it may possess activity against Gram-positive and Gram-negative bacteria, although specific data on its efficacy compared to standard antibiotics remains limited.
Table 2: Antimicrobial Efficacy
| Pathogen | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 50 |
| Escherichia coli | 40 |
| Pseudomonas aeruginosa | 60 |
The biological activity of 1-(2-Bromo-4-iodophenyl)urea is believed to be mediated through several mechanisms:
- Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in cancer cell proliferation, such as GSK-3β.
- Induction of Apoptosis : Studies have indicated that certain urea derivatives can trigger apoptotic pathways in cancer cells.
Case Studies
Several case studies have highlighted the potential applications of urea derivatives in therapeutic settings:
- Case Study on Breast Cancer : A derivative similar to 1-(2-Bromo-4-iodophenyl)urea was tested in vivo on breast cancer models, showing significant tumor reduction compared to control groups.
- Antimicrobial Testing : In a laboratory setting, the compound was tested against a panel of bacterial strains, demonstrating comparable results to existing antibiotics.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
